Cas no 147809-16-3 (Benzoic acid, 4-methyl-, 3-hydroxyphenyl ester)

• Product Name: Benzoic acid, 4-methyl-, 3-hydroxyphenyl ester
• CAS No: 147809-16-3
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• CID: 1319216
• Update Time: 2024-08-18

Benzoic acid, 4-methyl-, 3-hydroxyphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methyl-, 3-hydroxyphenyl ester

• Inchi： 1S/C14H12O3/c1-10-5-7-11(8-6-10)14(16)17-13-4-2-3-12(15)9-13/h2-9,15H,1H3
• InChI Key： GUSHBZZTOMBAIW-UHFFFAOYSA-N
• SMILES： C(OC1=CC=CC(O)=C1)(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 228.07866

Experimental Properties

• Density: 1.216±0.06 g/cm3(Predicted)
• Boiling Point: 404.7±38.0 °C(Predicted)
• PSA: 46.53
• pka: 8.95±0.10(Predicted)